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Introduction to Proteolysis Targeting Chimeras
(PTACs)
Proteolysis Targeting Chimeras (PTACs) are revolutionary heterobifunctional molecules

designed to selectively eliminate target proteins from cells.[1][2] Unlike traditional small-

molecule inhibitors that merely block the function of a protein, PTACs facilitate the complete

removal of the protein of interest (POI).[3] This is achieved by hijacking the cell's own ubiquitin-

proteasome system (UPS).[1][4] A PTAC molecule consists of three key components: a ligand

that binds to the POI, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects

these two moieties. This tripartite complex formation brings the E3 ligase in close proximity to

the POI, leading to the ubiquitination of the target protein. Polyubiquitinated proteins are then

recognized and degraded by the 26S proteasome. This catalytic mechanism allows a single

PTAC molecule to induce the degradation of multiple target protein molecules.

The efficacy of a PTAC is determined by its ability to induce the degradation of the target

protein. This is typically quantified by parameters such as the DC50 (the concentration of the

PTAC that results in 50% degradation of the target protein) and the Dmax (the maximum

percentage of protein degradation achieved). This document provides detailed protocols for key

experimental techniques used to measure the efficacy of PTACs.
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Signaling Pathway of PTAC-Mediated Protein
Degradation
The following diagram illustrates the general mechanism of action of a PTAC molecule in

inducing the degradation of a target protein.
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PTAC Efficacy Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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